2-Propenoic acid, 2-methyl-, 2-[4-(chlorocarbonyl)phenoxy]ethyl ester

• CAS No.: 68540-08-9
• Molecular Formula: C13H13ClO4
• Molecular Weight: 268.69 g/mol
• IUPAC Name: 2-(4-carbonochloridoylphenoxy)ethyl 2-methylprop-2-enoate
• InChI: InChI=1S/C13H13ClO4/c1-9(2)13(16)18-8-7-17-11-5-3-10(4-6-11)12(14)15/h3-6H,1,7-8H2,2H3
• InChI Key: CFIUKZLJSQBFFT-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C(=O)OCCOC1=CC=C(C=C1)C(=O)Cl

Description

2-Propenoic acid, 2-methyl-, 2-[4-(chlorocarbonyl)phenoxy]ethyl ester is a useful research compound. Its molecular formula is C13H13ClO4 and its molecular weight is 268.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

This compound was synthesized by the reaction of 4-(2-hydroxyethoxy)benzoic acid, methyl methacrylate and thionyl chloride in the same manner as in Example 6-(1).

Synthesis routes and methods II

Procedure details

62.56 g of 4-methacryloyloxyethyloxybenzoic acid was charged to a flask with 0.5 g dimethyl formamide , and 54.38 ml of thionyl chloride was added dropwise under stirring. The reaction was exothermic. The reaction mixture was stirred overnight to give a clear brownish solution. The excess thionyl chloride was drawn off under vacuum. The residue was digested once with 20 ml of distilled toluene, and the toluene drawn off under vacuum. The residue was directly usable.